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Abstract

Tandamine hydrochloride is a tricyclic compound and a selective norepinephrine reuptake
inhibitor (NRI) that was investigated as a potential antidepressant.[1][2] As an NRI, it blocks the
norepinephrine transporter (NET), leading to increased extracellular concentrations of
norepinephrine in the synaptic cleft.[2] These application notes provide detailed protocols for
the preparation of Tandamine hydrochloride solutions for use in in vitro cell culture
experiments, along with its physicochemical properties and proposed mechanism of action.

Physicochemical Properties of Tandamine
Hydrochloride

A summary of the key physicochemical properties of Tandamine hydrochloride is presented in
Table 1. Understanding these properties is crucial for accurate solution preparation and
experimental design.

Table 1: Physicochemical Properties of Tandamine Hydrochloride
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Property Value Reference

2-(9-ethyl-1-methyl-3,4-

dihydrothiopyrano[3,4-blindol-
IUPAC Name 1-yI)-N,N- [3]

dimethylethanamine;hydrochlo

ride
Molecular Formula C1sH27CIN2S [3]
Molecular Weight 338.9 g/mol [3]
Appearance Solid (assumed) N/A
CAS Number 58167-78-5 [1]

Mechanism of Action: Norepinephrine Reuptake
Inhibition

Tandamine is a selective norepinephrine reuptake inhibitor.[1] It functions by binding to the
norepinephrine transporter (NET) on the presynaptic neuron, which in turn blocks the reuptake
of norepinephrine from the synaptic cleft.[2] This inhibition leads to an accumulation of

norepinephrine in the synapse, enhancing noradrenergic signaling.[2] The signaling pathway is
depicted in the diagram below.
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Start: Tandamine HCIPOD
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Use Immediately in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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